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Compound of Interest

Compound Name: 2-Bromo-4-chlorotoluene

Cat. No.: B1197611

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety and logistical
information for the proper use of 2-Bromo-4-chlorotoluene, ensuring the well-being of
laboratory personnel and the integrity of experimental work.

Chemical Identifier:

» Name: 2-Bromo-4-chlorotoluene

« CAS Number: 89794-02-5[1]

« Molecular Formula: C7HeBrCI[2]

Hazard Assessment and Personal Protective
Equipment (PPE)

2-Bromo-4-chlorotoluene is classified as a substance that can cause skin and serious eye
irritation.[1][3][4] It may also cause respiratory irritation.[3][4] Therefore, adherence to stringent
PPE protocols is mandatory to minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene,
or Viton™). Double gloving is

recommended.

To prevent skin contact and
absorption.[1][4]

Eye and Face Protection

Chemical safety goggles and a
face shield.[1][5]

To protect against splashes
and airborne particles that can

cause severe eye damage.[1]

Skin and Body Protection

A lab coat worn over long-
sleeved clothing and closed-
toe shoes. For larger quantities
or potential for splashing, a
chemical-resistant apron is

advised.

To minimize skin exposure.[1]

Respiratory Protection

All' handling should be
conducted in a certified
chemical fume hood.[1] If a
fume hood is not available, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.[1]

To prevent inhalation of vapors

or aerosols.[1][4]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety and

environmental compliance. The following workflow outlines the key steps from preparation to

waste disposal.
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Caption: A step-by-step workflow for the safe handling of 2-Bromo-4-chlorotoluene.
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Experimental Protocol: Step-by-Step Guidance

Preparation:

o Don Personal Protective Equipment (PPE): Before entering the designated laboratory area,
put on all required PPE as detailed in Table 1.

o Prepare Chemical Fume Hood: Ensure the chemical fume hood is functioning correctly and
the sash is at the appropriate working height. The work surface should be clean and clear of
unnecessary items.

o Assemble Materials: Gather all necessary equipment, such as glassware, spatulas, and
solvents, and place them inside the fume hood.

Handling:

o Weighing: Carefully weigh the desired amount of 2-Bromo-4-chlorotoluene in a tared
container within the fume hood to minimize the risk of inhalation.

e Dissolving and Reaction: If dissolving the compound, add the solvent to the solid slowly to
prevent splashing. All reactions must be performed within the fume hood.[1]

o Transferring: When transferring solutions, use appropriate tools like a pipette or a funnel to
prevent spills.

Cleanup and Disposal:

» Decontamination: After the experiment is complete, decontaminate all surfaces and
equipment that may have come into contact with the chemical using a suitable cleaning
agent, followed by a water rinse.

o Waste Segregation: Collect all waste materials, including contaminated gloves, pipette tips,
and excess reagents, in a designated hazardous waste container.[1] Do not empty into
drains.[1]

o Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should
be removed last.
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» Disposal: Dispose of the chemical waste in accordance with local, regional, and national
hazardous waste regulations.[1]

Emergency Procedures: First-Aid Measures

In the event of exposure, immediate action is critical.

Table 2: First-Aid Measures

Exposure Route First-Aid Protocol

Move the victim to fresh air and keep them at
rest in a position comfortable for breathing.[1][4]
If feeling unwell, call a POISON CENTER or
doctor.[1]

Inhalation

Immediately wash the affected area with plenty
) of soap and water.[1][5] Remove contaminated
Skin Contact ) ) )
clothing and wash it before reuse.[1][4] If skin

irritation occurs, seek medical advice.[1]

Rinse cautiously with water for several minutes.
[1][5] Remove contact lenses if present and

Eye Contact ] o o
easy to do.[1] Continue rinsing.[1] If eye irritation

persists, get medical advice/attention.[1]

Rinse mouth.[1][5] Call a POISON CENTER or
Ingestion doctor if you feel unwell.[1] Do NOT induce

vomiting.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://Iwww.benchchem.com/product/b1197611#personal-protective-equipment-for-
handling-2-bromo-4-chlorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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